![molecular formula C7H7ClF4N2 B6161929 1-[3-fluoro-2-(trifluoromethyl)pyridin-4-yl]methanamine hydrochloride CAS No. 1446407-50-6](/img/no-structure.png)
1-[3-fluoro-2-(trifluoromethyl)pyridin-4-yl]methanamine hydrochloride
Overview
Description
1-[3-Fluoro-2-(trifluoromethyl)pyridin-4-yl]methanamine hydrochloride, or 1-FTPM, is an important compound used in scientific research and laboratory experiments. It is a synthetic, small molecule compound with a unique chemical structure that makes it useful for a variety of purposes. Its unique properties make it an ideal choice for research applications in many areas, including biochemistry, physiology, and pharmacology. The purpose of
Scientific Research Applications
1-FTPM is a versatile compound that has a wide range of applications in scientific research. It has been used in the study of enzyme kinetics, as a ligand for metal ions, and as a model compound for studying the structure and function of proteins. It has also been used to study the interaction between proteins and small molecules, as well as to study the structure and function of receptors. Additionally, 1-FTPM has been used to study the pharmacology of drugs, and to study the mechanism of action of various drugs.
Mechanism of Action
1-FTPM has been studied in detail to understand its mechanism of action. It has been shown to interact with various proteins and receptors, and to modulate their activity. It has been found to interact with several enzymes, including cytochrome P450 enzymes, and to modulate their activity. Additionally, it has been found to interact with G-protein coupled receptors, and to modulate their activity.
Biochemical and Physiological Effects
1-FTPM has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of several enzymes, including cytochrome P450 enzymes, and to affect the metabolism of drugs. Additionally, it has been found to modulate the activity of G-protein coupled receptors, and to affect the activity of various hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
1-FTPM is a useful compound for laboratory experiments due to its unique properties. It is a small molecule that is relatively easy to synthesize, and it is stable and non-toxic. Additionally, it is soluble in a variety of solvents, and it is relatively inexpensive. However, it is important to note that 1-FTPM has some limitations. It is not very soluble in water, and it has a relatively short shelf life.
Future Directions
1-FTPM has a wide range of potential applications in scientific research, and there are many potential future directions for its use. It could be used to study the structure and function of proteins and receptors, to investigate the pharmacology of drugs, to study the interaction between proteins and small molecules, and to study the mechanism of action of various drugs. Additionally, it could be used to study the effects of environmental toxins on the human body, to study the effects of drugs on the brain, and to study the interaction between drugs and enzymes. Finally, it could be used to develop new drugs and drug delivery systems, and to study the effects of drugs on the immune system.
Synthesis Methods
1-FTPM is a synthetic compound and its synthesis can be achieved via a variety of methods. One of the most common methods is the reaction of 1-bromo-3-fluoro-2-(trifluoromethyl)pyridine with methylamine hydrochloride in the presence of potassium carbonate. This reaction produces the desired 1-FTPM as the major product, along with some minor byproducts. The reaction conditions and yields can be optimized to achieve the desired product in a higher yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-fluoro-2-(trifluoromethyl)pyridin-4-yl]methanamine hydrochloride involves the reaction of 3-fluoro-2-(trifluoromethyl)pyridine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the final product.", "Starting Materials": ["3-fluoro-2-(trifluoromethyl)pyridine", "formaldehyde", "sodium borohydride", "hydrochloric acid"], "Reaction": ["Step 1: React 3-fluoro-2-(trifluoromethyl)pyridine with formaldehyde in the presence of a catalyst to form 1-(3-fluoro-2-(trifluoromethyl)pyridin-4-yl)methanol.", "Step 2: Reduce 1-(3-fluoro-2-(trifluoromethyl)pyridin-4-yl)methanol with sodium borohydride to form 1-(3-fluoro-2-(trifluoromethyl)pyridin-4-yl)methanamine.", "Step 3: React 1-(3-fluoro-2-(trifluoromethyl)pyridin-4-yl)methanamine with hydrochloric acid to form 1-[3-fluoro-2-(trifluoromethyl)pyridin-4-yl]methanamine hydrochloride."] } | |
CAS RN |
1446407-50-6 |
Molecular Formula |
C7H7ClF4N2 |
Molecular Weight |
230.6 |
Purity |
95 |
Origin of Product |
United States |
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